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Compound of Interest

Compound Name: H-1152 dihydrochloride

Cat. No.: B1672575 Get Quote

Welcome to the Technical Support Center for H-1152 dihydrochloride. This resource is

designed for researchers, scientists, and drug development professionals to provide

troubleshooting guidance and answer frequently asked questions regarding the solubility and

stability of this potent and selective ROCK inhibitor.

Frequently Asked Questions (FAQs)
Q1: My H-1152 dihydrochloride is not dissolving properly. What could be the issue?

A1: Difficulty in dissolving H-1152 dihydrochloride can be attributed to several factors,

including the choice of solvent, solvent quality, and temperature. The compound's solubility

varies significantly between different solvents. For instance, it is soluble up to 100 mM in water

and up to 50 mM in DMSO. Using fresh, high-purity solvents is crucial, as hygroscopic

(moisture-absorbing) DMSO can significantly reduce solubility.[1][2] If you encounter solubility

issues, gentle warming and sonication can aid dissolution.[1][3]

Q2: I'm observing precipitation of H-1152 dihydrochloride after diluting my stock solution in

aqueous media. How can I prevent this?

A2: Precipitation upon dilution into aqueous buffers or cell culture media is a common

challenge. This often occurs when the final concentration of the organic solvent (like DMSO) is

too low to maintain solubility. To mitigate this, it is advisable to prepare intermediate dilutions

and ensure the final DMSO concentration in your experiment is kept as high as is permissible

for your specific cell type or assay, without inducing toxicity. For in vivo preparations, specific
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formulations using co-solvents like PEG300 and Tween-80 are recommended to maintain

solubility.[1][2][4]

Q3: I am seeing inconsistent results in my experiments. Could this be related to the stability of

H-1152 dihydrochloride?

A3: Inconsistent experimental outcomes can indeed be linked to the stability of H-1152
dihydrochloride. The compound's stability is dependent on storage conditions and handling.

Stock solutions, especially in solvent, are susceptible to degradation over time. It is

recommended to aliquot stock solutions and store them at -80°C to avoid repeated freeze-thaw

cycles, which can lead to product inactivation.[1] When stored at -80°C in a suitable solvent,

stock solutions are generally stable for up to one year.[2] For optimal results, it is always best to

use freshly prepared solutions.[2][4]

Q4: What are the recommended storage conditions for solid H-1152 dihydrochloride and its

stock solutions?

A4: Proper storage is critical for maintaining the integrity of H-1152 dihydrochloride. The solid

powder should be stored desiccated at -20°C for long-term stability (up to 3 years).[2][5] Once

dissolved, stock solutions should be aliquoted to minimize freeze-thaw cycles and stored at

-80°C (stable for 1 year) or -20°C (stable for 1 month).[1][2]
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Problem Potential Cause Recommended Solution

Cloudy or precipitated solution

upon initial dissolution.

- Incorrect solvent used.- Low-

quality or old solvent (e.g., wet

DMSO).- Insufficient mixing or

temperature.

- Verify the solubility of H-1152

dihydrochloride in your chosen

solvent (see solubility table

below).- Use fresh, anhydrous

grade DMSO.[1][2][6]- Use

sonication and/or gentle

warming (e.g., to 60°C for

DMSO) to aid dissolution.[1][3]

Precipitation observed in cell

culture media after adding the

compound.

- Final solvent concentration is

too low.- High concentration of

the inhibitor in aqueous buffer.

- Prepare intermediate

dilutions in your culture

medium.- Optimize the final

DMSO concentration in your

experiment to be as high as

tolerated by your cells.- For

long-term experiments,

consider renewing the media

with freshly diluted compound

at regular intervals.

Loss of compound activity over

time in multi-day experiments.

- Degradation of the compound

in aqueous solution at

physiological temperatures.

- Prepare fresh dilutions of H-

1152 dihydrochloride for each

day of the experiment.-

Minimize the exposure of stock

solutions and working

solutions to light.

Inconsistent IC50 values

between experimental repeats.

- Inaccurate initial

concentration due to

incomplete dissolution.-

Degradation of stock solutions

due to improper storage or

repeated freeze-thaw cycles.

- Ensure complete dissolution

of the powder when preparing

the stock solution.- Aliquot

stock solutions and store them

appropriately at -80°C.[1][2]-

Always use a fresh aliquot for

each experiment.

Quantitative Data Summary
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H-1152 Dihydrochloride Solubility
Solvent Concentration Molarity Notes

Water 35.71 mg/mL[1] 91.02 mM[1]
Ultrasonic treatment

may be needed.[1]

Water 78 mg/mL[2] - -

Water up to 100 mM 100 mM -

DMSO 10 mg/mL[1] 25.49 mM[1]

Ultrasonic and

warming to 60°C may

be needed.[1]

DMSO 20 mg/mL[2] 50.97 mM[2] Use fresh DMSO.[2]

DMSO ≥ 32 mg/mL[3] 81.56 mM[3]
Saturation unknown.

[3]

DMSO up to 50 mM 50 mM -

DMSO 78 mg/mL[2] 198.8 mM[2] Use fresh DMSO.[2]

Ethanol 78 mg/mL[2] - -

Ethanol 2 mg/mL[2] - -

H-1152 Kinase Inhibitory Activity
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Target Kinase IC50 / Ki

ROCK2 IC50: 12 nM[1][6]

ROCK Ki: 1.6 nM[1][6]

CaMKII IC50: 0.180 µM[1]

PKG IC50: 0.360 µM[1]

Aurora A IC50: 0.745 µM[1]

PKA IC50: 3.03 µM[1]

Src IC50: 3.06 µM[1]

PKC IC50: 5.68 µM[1]

MLCK IC50: 28.3 µM[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out the required amount of H-1152 dihydrochloride (Molecular

Weight: 392.34 g/mol ). For 1 mL of a 10 mM stock solution, you will need 3.92 mg.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the solid compound.

Mixing: Vortex the solution thoroughly. If dissolution is not complete, use an ultrasonic bath

and/or warm the solution to 60°C until the solid is fully dissolved.[1]

Storage: Aliquot the stock solution into small, single-use volumes and store at -80°C.

Preparation of Working Solutions for Cell-Based Assays
Thawing: Thaw a single aliquot of the 10 mM DMSO stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in cell culture medium. For example, dilute the 10 mM stock 1:100 in media to

get a 100 µM solution.
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Final Dilution: Add the appropriate volume of the intermediate or stock solution to your cell

culture wells to achieve the desired final concentration. Ensure the final DMSO concentration

is below the toxic threshold for your cells (typically <0.5%).
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Caption: H-1152 inhibits the RhoA/ROCK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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